Cas no 1153148-38-9 (N-(3-methoxypropyl)thian-4-amine)

• Product Name: N-(3-methoxypropyl)thian-4-amine
• CAS No: 1153148-38-9
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5097676
• PubChem ID: 43394814
• Update Time: 2026-03-02

N-(3-methoxypropyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxypropyl)tetrahydro-2H-thiopyran-4-amine
• N-(3-methoxypropyl)thian-4-amine

• Inchi： 1S/C9H19NOS/c1-11-6-2-5-10-9-3-7-12-8-4-9/h9-10H,2-8H2,1H3
• InChI Key： HTDOIHRALSHYKQ-UHFFFAOYSA-N
• SMILES： C1SCCC(NCCCOC)C1

Additional information on N-(3-methoxypropyl)thian-4-amine

N-(3-methoxypropyl)thian-4-amine (CAS 1153148-38-9): A Comprehensive Overview of Properties and Applications

N-(3-methoxypropyl)thian-4-amine (CAS 1153148-38-9) is an organic compound that has gained significant attention in pharmaceutical research and specialty chemical applications. This thiane derivative with a methoxypropyl substituent exhibits unique chemical properties that make it valuable for various synthetic pathways. The compound's molecular structure combines the characteristics of both thiane (a saturated six-membered sulfur heterocycle) and a 3-methoxypropylamine moiety, creating interesting reactivity patterns.

The growing interest in N-(3-methoxypropyl)thian-4-amine stems from its potential as a building block in medicinal chemistry. Researchers are particularly interested in its application for developing central nervous system (CNS) active compounds, as the thiane structure is known to contribute to blood-brain barrier penetration. The methoxypropyl group adds polarity to the molecule while maintaining good solubility properties, making it attractive for drug design.

From a synthetic chemistry perspective, CAS 1153148-38-9 serves as a versatile intermediate. Its secondary amine functionality allows for various derivatization reactions, including acylation, alkylation, and reductive amination. The thiane ring provides stability while the methoxy group offers opportunities for further functionalization. These characteristics make N-(3-methoxypropyl)thian-4-amine particularly valuable in parallel synthesis and combinatorial chemistry approaches.

The physicochemical properties of N-(3-methoxypropyl)thian-4-amine contribute to its utility in different applications. With moderate lipophilicity (predicted logP ~1.5-2.0) and good solubility in common organic solvents, this compound is well-suited for various reaction conditions. The presence of both sulfur and nitrogen atoms in its structure creates potential for metal coordination, making it interesting for catalysis research and materials science applications.

Recent trends in pharmaceutical development have increased demand for specialized amine derivatives like N-(3-methoxypropyl)thian-4-amine. The compound's structural features align with current interests in GPCR-targeted drugs and neurotransmitter analogs. Its potential as a precursor for bioactive molecules has been noted in several patent applications, particularly in areas related to neurological disorders and metabolic diseases.

Quality control and characterization of CAS 1153148-38-9 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) with UV detection is commonly used for purity assessment, while nuclear magnetic resonance (NMR) spectroscopy (both ¹H and ¹³C) provides structural confirmation. Mass spectrometry ensures correct molecular weight determination, important for synthetic applications where precise stoichiometry is required.

The synthesis of N-(3-methoxypropyl)thian-4-amine generally involves multi-step organic transformations starting from thian-4-one or similar precursors. Key steps often include reductive amination with 3-methoxypropylamine or protection/deprotection strategies to achieve selective functionalization. Process optimization continues to be an active area of research to improve yields and reduce environmental impact of production.

From a commercial perspective, N-(3-methoxypropyl)thian-4-amine is considered a high-value chemical intermediate. Its market position reflects the growing demand for specialty amines in pharmaceutical and agrochemical applications. Current research trends suggest expanding applications in material science, particularly in the development of functional polymers and coordination complexes with unique properties.

Storage and handling of CAS 1153148-38-9 require standard precautions for amine-containing compounds. Recommended storage conditions typically include protection from moisture and oxygen, often under inert atmosphere at controlled temperatures. Proper handling procedures ensure stability and prevent degradation of this valuable chemical intermediate.

The future outlook for N-(3-methoxypropyl)thian-4-amine appears promising as research continues to uncover new applications. Its combination of thiane ring stability and methoxypropylamine functionality creates opportunities in drug discovery, catalysis, and advanced materials. As synthetic methodologies advance and analytical techniques become more sophisticated, the full potential of this interesting compound will likely be further realized.